Cas no 88486-53-7 (Benzoic acid, 3-hydroxy-, (4-bromophenyl)methyl ester)

• Product Name: Benzoic acid, 3-hydroxy-, (4-bromophenyl)methyl ester
• CAS No: 88486-53-7
• MF: C₁₄H₁₁BrO₃
• MW: 307.139343500137
• CID: 630972
• PubChem ID: 2714976
• Update Time: 2025-04-19

Benzoic acid, 3-hydroxy-, (4-bromophenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-hydroxy-, (4-bromophenyl)methyl ester
• (4-bromophenyl)methyl 3-hydroxybenzoate
• Z19697354
• AKOS002505090
• 88486-53-7
• DTXSID60369044
• AB01330057-02
• NCGC00336264-01

• Inchi： 1S/C14H11BrO3/c15-12-6-4-10(5-7-12)9-18-14(17)11-2-1-3-13(16)8-11/h1-8,16H,9H2
• InChI Key： RYJNQCCWVCTPEB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COC(C1C=CC=C(C=1)O)=O

Computed Properties

• Exact Mass: 305.98916g/mol
• Monoisotopic Mass: 305.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.5Ų